Cas no 7504-40-7 (3-methyl-2,2-di(propan-2-yl)butan-1-amine;hydrochloride)

7504-40-7 structure
Product name:3-methyl-2,2-di(propan-2-yl)butan-1-amine;hydrochloride
3-methyl-2,2-di(propan-2-yl)butan-1-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-2,2-di(propan-2-yl)butan-1-amine,hydrochloride
- 3-methyl-2,2-di(propan-2-yl)butan-1-amine
- hydrochloride
- NSC407691
- NSC-407691
- 3-Methyl-2,2-di(propan-2-yl)butan-1-amine--hydrogen chloride (1/1)
- 7504-40-7
- DTXSID70639725
- 3-methyl-2,2-di(propan-2-yl)butan-1-amine;hydrochloride
-
- Inchi: InChI=1S/C11H25N.ClH/c1-8(2)11(7-12,9(3)4)10(5)6;/h8-10H,7,12H2,1-6H3;1H
- InChI Key: PUFCQSDAORKSFS-UHFFFAOYSA-N
- SMILES: CC(C)C(CN)(C(C)C)C(C)C.Cl
Computed Properties
- Exact Mass: 171.19885
- Monoisotopic Mass: 207.175378
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 103
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
Experimental Properties
- Density: 0.796
- Boiling Point: 197.3°C at 760 mmHg
- Flash Point: 68°C
- Refractive Index: 1.437
- PSA: 26.02
- LogP: 4.40180
3-methyl-2,2-di(propan-2-yl)butan-1-amine;hydrochloride Related Literature
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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